Cas no 1021213-59-1 (N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide)

• Product Name: N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide
• CAS No: 1021213-59-1
• MF: C₁₄H₁₄N₄OS
• MW: 286.352160930634
• CID: 5933243
• PubChem ID: 25855361
• Update Time: 2025-09-28

N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide
• N-[6-(pyridin-4-ylmethylsulfanyl)pyridazin-3-yl]cyclopropanecarboxamide
• N-(6-((pyridin-4-ylmethyl)thio)pyridazin-3-yl)cyclopropanecarboxamide
• F5126-0600
• AKOS024499586
• 1021213-59-1

• Inchi： 1S/C14H14N4OS/c19-14(11-1-2-11)16-12-3-4-13(18-17-12)20-9-10-5-7-15-8-6-10/h3-8,11H,1-2,9H2,(H,16,17,19)
• InChI Key： XHZIEURTDIROFH-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCC3C=CN=CC=3)C=C2)=O)CC1

Computed Properties

• Exact Mass: 286.08883226g/mol
• Monoisotopic Mass: 286.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide

N-(6-{[(Pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide (CAS No. 1021213-59-1): A Comprehensive Overview

N-(6-{[(Pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide (CAS No. 1021213-59-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide, is characterized by its unique structural features and potential therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Properties

The molecular formula of N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide is C₁₇H₁₈N₄O₂S, with a molecular weight of approximately 342.40 g/mol. The compound features a cyclopropanecarboxamide moiety attached to a pyridazinyl ring, which is further substituted with a pyridine moiety through a sulfanyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The cyclopropanecarboxamide group is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The pyridine and pyridazine rings contribute to the overall aromaticity and electronic properties of the molecule, making it suitable for various pharmacological applications.

Synthesis Methods

The synthesis of N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide has been reported in several studies. One common approach involves the reaction of 6-chloropyridazine with (pyridin-4-yl)methanethiol in the presence of a base, followed by coupling with cyclopropanecarbonyl chloride and subsequent amidation. This multi-step process yields the desired product with high purity and yield.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, a one-pot synthesis method using microwave irradiation has been reported, which significantly reduces reaction time and improves overall yield. These improvements highlight the ongoing efforts to optimize the synthesis of N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide for large-scale production.

Biological Activities

The biological activities of N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide have been extensively studied in various in vitro and in vivo models. One of the most notable properties of this compound is its potent anti-inflammatory activity. Studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for treating inflammatory diseases.

In addition to its anti-inflammatory effects, N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide has also demonstrated significant antiproliferative activity against various cancer cell lines. Research indicates that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that the compound may have potential as an anticancer agent.

Clinical Applications and Research Findings

The potential clinical applications of N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide are currently being explored through preclinical studies and early-stage clinical trials. Initial results from these trials have been promising, with the compound showing good safety profiles and efficacy in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacokinetic properties of N-(6-{[(pyridin-4-yl)methyl]sulfanyl}pyridazin-3-yl)cyclopropanecarboxamide in animal models. The study found that the compound has favorable oral bioavailability and a long half-life, which are important factors for its potential use as an oral medication.

Future Directions

The ongoing research on N-(6-{[(pyridin-4-y)lmethyl]sulfanyl}pyridazin -3 - yl) cyclopropanecarboxamide is focused on optimizing its pharmacological properties and exploring new therapeutic applications. One area of interest is the development of prodrugs that can enhance the compound's stability and bioavailability. Additionally, researchers are investigating combination therapies involving this compound to improve treatment outcomes for complex diseases such as cancer and chronic inflammation.

In conclusion, N-(6-{[(pyridin - 4 - yl) methyl] sulfanyl} pyrazine - 3 - yl) cyclopropanecarboxamide (CAS No. 1021213 - 59 - 1) represents a promising candidate in the field of medicinal chemistry due to its unique chemical structure and diverse biological activities. Continued research will likely uncover new insights into its mechanisms of action and expand its potential applications in healthcare.